Cas no 2171801-73-1 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperazin-1-yl}acetic acid
• CAS No: 2171801-73-1
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6307766
• PubChem ID: 165745116
• Update Time: 2025-06-08

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperazin-1-yl}acetic acid
• EN300-1481738
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperazin-1-yl}acetic acid
• 2171801-73-1

• Inchi： 1S/C26H29N3O6/c30-23(31)15-28-10-12-29(13-11-28)24(32)26(9-14-34-17-26)27-25(33)35-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,22H,9-17H2,(H,27,33)(H,30,31)
• InChI Key： KGFKANNPZJWUFQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(N2CCN(CC(=O)O)CC2)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 108Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperazin-1-yl}acetic acid

Comprehensive Analysis of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperazin-1-yl}acetic acid (CAS No. 2171801-73-1)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperazin-1-yl}acetic acid (CAS No. 2171801-73-1) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected oxolane-piperazine acetic acid, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Its unique structural features, including the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group and the oxolane (tetrahydrofuran) ring, make it a versatile building block for researchers.

The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS). This characteristic aligns with the growing demand for efficient and scalable peptide production, particularly in the development of therapeutic peptides and bioconjugates. Recent trends in drug discovery highlight the importance of such intermediates in creating targeted therapies for diseases like cancer, diabetes, and autoimmune disorders.

One of the most searched questions in this domain is: "What are the applications of Fmoc-protected amino acid derivatives in peptide synthesis?" The answer lies in the compound's ability to facilitate high-yield coupling reactions while minimizing side reactions. The piperazine moiety in 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperazin-1-yl}acetic acid further enhances its utility by introducing hydrogen bonding sites and conformational flexibility, which are critical for designing peptide-based drugs with improved bioavailability.

Another hot topic in the scientific community is the green chemistry approach to peptide synthesis. Researchers are increasingly focusing on sustainable solvents and energy-efficient processes. The compatibility of CAS No. 2171801-73-1 with water-based systems and its low environmental toxicity make it an attractive candidate for eco-friendly pharmaceutical manufacturing. This aligns with the global push toward green pharmaceuticals and reduced carbon footprint in the chemical industry.

From a structural-activity relationship (SAR) perspective, the oxolane ring in this compound introduces rigidity and stereochemical control, which are essential for achieving high selectivity in drug-target interactions. This feature is particularly relevant in the design of GPCR (G protein-coupled receptor) modulators and enzyme inhibitors, which are among the most sought-after therapeutic agents today. The compound's carboxylic acid functional group also allows for further derivatization, enabling the creation of prodrugs or conjugates with enhanced pharmacokinetic properties.

In the context of personalized medicine, the demand for customizable peptide scaffolds has surged. 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperazin-1-yl}acetic acid serves as a modular platform for incorporating unnatural amino acids and post-translational modifications, addressing the need for tailored therapeutics. This capability is especially valuable in oncology research, where peptide-drug conjugates (PDCs) are gaining traction as next-generation targeted therapies.

Quality control and analytical characterization of this compound are also critical aspects. Advanced techniques such as HPLC (High-Performance Liquid Chromatography), LC-MS (Liquid Chromatography-Mass Spectrometry), and NMR (Nuclear Magnetic Resonance) are employed to ensure high purity and batch-to-batch consistency. These methods are frequently searched by quality assurance professionals and researchers aiming to optimize their synthetic protocols.

In summary, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperazin-1-yl}acetic acid (CAS No. 2171801-73-1) represents a cutting-edge tool in modern peptide chemistry and drug development. Its multifaceted applications, from SPPS to bioconjugation, coupled with its alignment with sustainable chemistry principles, position it as a valuable asset for researchers and pharmaceutical companies alike. As the industry continues to explore innovative therapeutic modalities, this compound is poised to play an increasingly prominent role in shaping the future of precision medicine.